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Executive Summary & Hazard Profile

Compound Identity: Trizma® Citrate Tribasic (Tris(hydroxymethyl)aminomethane citrate) CAS
Number: 6986-91-0 (Solid/Crystalline form) Primary Application: Biological buffer formulation
(DNA/RNA extraction, electrophoresis).

As a Senior Application Scientist, | emphasize that while Trizma® Citrate is often classified as
"Low Hazard" or "Non-Hazardous" under GHS criteria in many jurisdictions, complacency is the
primary vector for laboratory incidents. The risks here are not acute toxicity, but rather chronic
sensitization, mechanical irritation (dust inhalation), and experimental contamination.

The "Low Hazard" Trap: Researchers often treat buffers as benign. However, Trizma salts are
hygroscopic amine powders. Inhalation of fine particulates can trigger respiratory irritation, and
skin contact introduces nucleases (RNase/DNase) from the operator into the buffer,
compromising downstream applications like PCR or sequencing.

Core Safety Directive: Treat this substance as an Irritant (Skin/Eye/Respiratory). Your PPE
serves a dual purpose: protecting your respiratory tract from cumulative dust exposure and
protecting the chemical from biological contamination.
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Personal Protective Equipment (PPE) Matrix

Select PPE based on the activity, not just the chemical. Bulk handling generates significantly

more dust than aliquoting.

PPE Component

Standard Bench
Work (Small Scale
< 509)

Bulk Handling /
Stock Solution
Prep (> 509)

Technical Rationale

Hand Protection

Nitrile Gloves
(Standard Exam, 4-5

mil)

Nitrile Gloves
(Extended Cuff, >5

mil)

Latex is avoided to
prevent protein
contamination and
allergies. Nitrile offers
superior resistance to
buffer salts and

incidental splashes.

Eye Protection

Safety Glasses with
Side Shields

Chemical Splash
Goggles

Crystalline dust can
bypass standard
glasses during bulk
pouring. Goggles seal
the eyes from airborne

particulates.

Respiratory

Not required if working

in Fume Hood

N95 Respirator (if

outside hood)

Fine buffer dust
(<10pm) is inhalable.
If a fume hood is
unavailable for bulk
transfer, N95 is
mandatory to prevent
mucous membrane

irritation.

Static electricity

attracts Trizma dust to

Lab Coat +
) Standard Lab Coat ] forearms/cuffs.
Body Protection Disposable Tyvek®
(Cotton/Poly blend) Sleeves prevent
Sleeves o
migration of dust onto
street clothes.
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Operational Protocol: The "Zero-Static" Weighing
Workflow

Trizma powders are prone to static charge, causing "flying powder" during weighing. This
creates an inhalation hazard and alters the precise mass required for molarity calculations.

Phase 1: Preparation

o Environmental Control: Perform all weighing of quantities >10g inside a Chemical Fume
Hood or a Powder Weighing Station.

o Static Mitigation: Use an ionizing bar or anti-static gun on the weigh boat and spatula before
use. If unavailable, wipe the weigh boat bottom with a damp Kimwipe (do not wet the
interior).

» Glove Integrity: Inspect gloves for micro-tears. The salt from sweat can pass through
compromised gloves, altering the ionic strength of your buffer.

Phase 2: Transfer & Solubilization

e The "Tap" Method: Never pour directly from a large drum to a small boat. Transfer to a
secondary container first, then use a spatula.

 Liquid Trap: When preparing solutions, have the stir bar and 50% of the solvent (water)
already spinning in the beaker before adding powder. This suppresses dust cloud formation
immediately upon contact.

o Exothermic Check: Trizma neutralization can be slightly exothermic. Monitor temperature if
working with temperature-sensitive enzymes downstream.

Phase 3: Decontamination

o Wet Wipe Down: Never dry-sweep spilled powder. This aerosolizes it. Use a wet paper towel
or specific "dust-grabber” wipes.

» pH Verification: Spilled buffer on bench surfaces can dry into invisible salts, altering the pH of
future experiments placed on that surface. Wipe with 70% Ethanol after the water wash.
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Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling Trizma Citrate, prioritizing dust
control.
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Figure 1: Decision logic for PPE selection and engineering controls based on mass and
ventilation availability.

Disposal & Emergency Response
Disposal Protocols

e Solid Waste: Excess dry powder should be collected in a container labeled "Non-Hazardous
Chemical Waste" (unless contaminated with other hazardous agents). Do not discard large
amounts in regular trash to prevent janitorial staff exposure to undefined dusts.

 Liquid Waste: Aqueous solutions of Trizma Citrate (pH 6-9) are generally drain-safe in many
municipalities if diluted significantly (check local EHS regulations). If the pH is adjusted
outside 5.5-10.5, neutralize before disposal.

Emergency Response

o Eye Contact: Flush immediately with eye-wash saline for 15 minutes. Trizma salts are
hypertonic and can cause dehydration of corneal tissue (irritation).

 Inhalation: Move to fresh air. If coughing persists, seek medical evaluation. The primary risk
is mechanical irritation of the bronchial lining.
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o Spill (Large): Wear an N95 respirator. Cover spill with wet paper towels to dampen dust, then
scoop into a waste pail.

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.).[1] Laboratory Safety
Guidance (OSHA 3404-11R). Retrieved from [Link]

e PubChem. (n.d.). Compound Summary: Tris(hydroxymethyl)aminomethane citrate. National
Library of Medicine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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